Ophiobolin B

• CAS No.: 5601-74-1
• Product Name: Ophiobolin B
• Molecular Formula: C25H38O4
• Molecular Weight: 402.6 g/mol
• IUPAC Name: (1R,3S,4R,7S,8E,11R,12S)-4,12-dihydroxy-1,4-dimethyl-12-[(2S)-6-methylhept-5-en-2-yl]-6-oxotricyclo[9.3.0.03,7]tetradec-8-ene-8-carbaldehyde
• Standard InChI: InChI=1S/C25H38O4/c1-16(2)7-6-8-17(3)25(29)12-11-23(4)13-19-22(20(27)14-24(19,5)28)18(15-26)9-10-21(23)25/h7,9,15,17,19,21-22,28-29H,6,8,10-14H2,1-5H3/b18-9-/t17-,19-,21+,22+,23+,24+,25-/m0/s1
• Standard InChIKey: SXRLPRKYTRWOES-PCQMDVLKSA-N
• Isomeric SMILES: C[C@@H](CCC=C(C)C)[C@]1(CC[C@]2([C@H]1C/C=C(\[C@@H]3[C@H](C2)[C@](CC3=O)(C)O)/C=O)C)O
• SMILES: CC(CCC=C(C)C)C1(CCC2(C1CC=C(C3C(C2)C(CC3=O)(C)O)C=O)C)O
• Canonical SMILES: CC(CCC=C(C)C)C1(CCC2(C1CC=C(C3C(C2)C(CC3=O)(C)O)C=O)C)O
• Appearance: White solid
• Description: Ophiobolin B is a minor member of a class of phytotoxic metabolites produced by Bipolaris and other genera of plant pathogenic fungi.
• Synonyms: Cochliobolin B; [1R-[1α,3aβ,6aα,7α,7(S*),9aβ,10aβ]]-7-(1,5-Dimethyl-4-hexenyl)-1,2,3,3a,6,6a,7,8,9,9a,10,10a-odecahydro-1,7-dihydroxy-1,9a-dimethyl-3-oxo-dicyclopenta[a,d]cyclooctene-4-carboxaldehyde; (1R,3aS,6aR,7S,9aR,10aS)- 7-[(1S)-1,5-Dimethyl-4-
• Reference: Calmodulin and lipid binding to synaptobrevin regulates calcium-dependent exocytosis. Quetglas S. EMBO J. 2002, 21, 3970.The biology of ophiobolins. Au T.K. et al. Life Sci. 2000, 67, 733. (Review)
• PubChem Compound: 12303081
• Last Modified: Nov 11 2021